Cas no 56342-50-8 (5H-1,4-Dithiino[2,3-c]pyrrole-5,7(6H)-dione, 2,3-dihydro-2-methyl-)
![5H-1,4-Dithiino[2,3-c]pyrrole-5,7(6H)-dione, 2,3-dihydro-2-methyl- structure](https://ossimg.kuujia.com/scimg/56500/56342-50-8x500.png)
56342-50-8 structure
Product Name:5H-1,4-Dithiino[2,3-c]pyrrole-5,7(6H)-dione, 2,3-dihydro-2-methyl-
CAS No:56342-50-8
MF:C7H7NO2S2
MW:201.26597905159
CID:349166
PubChem ID:12204509
Update Time:2025-04-19
5H-1,4-Dithiino[2,3-c]pyrrole-5,7(6H)-dione, 2,3-dihydro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5H-1,4-Dithiino[2,3-c]pyrrole-5,7(6H)-dione, 2,3-dihydro-2-methyl-
- 3-methyl-2,3-dihydro-[1,4]dithiino[2,3-c]pyrrole-5,7-dione
- DTXSID60480364
- 56342-50-8
-
- Inchi： 1S/C7H7NO2S2/c1-3-2-11-4-5(12-3)7(10)8-6(4)9/h3H,2H2,1H3,(H,8,9,10)
- InChI Key： JKDPFGPLZGFZCI-UHFFFAOYSA-N
- SMILES： S1C2C(NC(C=2SCC1C)=O)=O
Computed Properties
- Exact Mass: 200.99191
- Monoisotopic Mass: 200.99182081g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 96.8Ų
Experimental Properties
- PSA: 46.17
5H-1,4-Dithiino[2,3-c]pyrrole-5,7(6H)-dione, 2,3-dihydro-2-methyl- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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